Cas no 70138-19-1 (1-(3-Methylphenyl)ethanamine)

1-(3-Methylphenyl)ethanamine structure
1-(3-Methylphenyl)ethanamine structure
Product Name:1-(3-Methylphenyl)ethanamine
CAS No:70138-19-1
MF:C9H13N
MW:135.206222295761
MDL:MFCD05215233
CID:859358
PubChem ID:4027798
Update Time:2025-04-19

1-(3-Methylphenyl)ethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(m-Tolyl)ethanamine
    • 1-(3-Methylphenyl)ethanamine
    • (RS)-1-(m-methylphenyl)ethylamine
    • 1-(3-methylphenyl)ethanamine(SALTDATA: FREE)
    • 1-(3-methylphenyl)ethylamine
    • 1-(m-tolyl)ethylamine
    • 1-m-Tolyl-aethylamin
    • 1-m-tolylethanamine
    • 1-m-tolyl-ethylamine
    • AC1N1BQ9
    • ALBB-002189
    • CTK5D1908
    • SureCN1238870
    • m-Methyl-alpha-phenethylamine
    • m-Methyl-alpha-phenylethylamine
    • 1-(3-methylphenyl)ethan-1-amine
    • 3,alpha-Dimethylbenzylamine
    • 1-(m-Tolyl)ethan-1-amine
    • 1-(3-Methylphenyl) ethylamine
    • BBL017903
    • STK489636
    • (1R)-1-(3-methylphenyl)ethanamine
    • 1-(3-Methylphenyl)ethanamine, AldrichCPR
    • FT-0678535
    • DTXSID10398627
    • Y11645
    • AKOS003383146
    • FT-0651587
    • DS-18045
    • Benzenemethanamine, .alpha.,3-dimethyl-
    • A19081
    • 70138-19-1
    • EN300-249389
    • Benzenemethanamine, alpha,3-dimethyl-, (alphaS)-
    • MFCD05215233
    • SB75412
    • BB 0262011
    • AKOS016344541
    • SCHEMBL1238870
    • CS-W021257
    • DB-093058
    • MFCD06761971
    • SY101601
    • MFCD06761972
    • SY384205
    • SY110626
    • benzene, 1-(1-aminoethyl)-3-methyl-
    • (R)-1-(m-Tolyl)ethanamine
    • MDL: MFCD05215233
    • Inchi: 1S/C9H13N/c1-7-4-3-5-9(6-7)8(2)10/h3-6,8H,10H2,1-2H3
    • InChI Key: HIJMHAFOUAKOMS-UHFFFAOYSA-N
    • SMILES: NC(C)C1C=CC=C(C)C=1

Computed Properties

  • Exact Mass: 135.10489
  • Monoisotopic Mass: 135.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • XLogP3: 1.5

Experimental Properties

  • Density: 0.9344 g/cm3 (20 ºC)
  • Boiling Point: 204-205 ºC
  • Flash Point: 82.3±6.3 ºC,
  • Refractive Index: 1.5229 (589.3 nm 20 ºC)
  • Solubility: Slightly soluble (3.4 g/l) (25 º C),
  • PSA: 26.02

1-(3-Methylphenyl)ethanamine Security Information

  • Hazardous Material Identification: Xi
  • HazardClass:IRRITANT

1-(3-Methylphenyl)ethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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